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Compound of Interest

Compound Name: Dimsyl sodium

Cat. No.: B8681301

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed laboratory safety protocols for the handling of dimsyl sodium
(sodium methylsulfinylmethylide). Dimsyl sodium is a powerful non-nucleophilic base used in
organic synthesis, often prepared in situ from sodium hydride and dimethyl sulfoxide (DMSO).
[1][2][3] Its high reactivity presents significant hazards that necessitate strict adherence to
safety procedures. These protocols are intended to supplement, not replace, institutional safety
guidelines.

Chemical and Physical Properties

Dimsyl sodium is the sodium salt of the conjugate base of DMSO.[1] It is a white solid, but it is
typically used as a solution in DMSO, which can appear green.[1] It is highly reactive and
decomposes in water.[1]
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Property Value Reference
Chemical Formula CHsS(O)CHzNa [1]
Molar Mass 100.11 g/mol [4]

White solid; solution in DMSO

Appearance )
is green

[1]

pKa of conjugate acid (DMSO) 35

[1]5]

Decomposes in water; very

Solubilit
Y soluble in DMSO

[1]

Hazard Identification and Mitigation

The primary hazards associated with dimsyl sodium are its extreme basicity, reactivity with

water and air, and the thermal instability of its mixture with DMSO, especially during its

preparation from sodium hydride.[2][6][7]
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Hazard Description Mitigation Measures
Wear appropriate personal
) protective equipment (PPE),
As a strong base, it can form ) ] ] ]
o ) ) ) including chemical-resistant
Corrosivity corrosive sodium hydroxide
) ) gloves, safety goggles, and a
upon contact with moisture.[1] )
lab coat. Handle only in a fume
hood.[8][9]
Conduct the preparation in an
The preparation of dimsyl inert atmosphere (e.g.,
sodium involves sodium nitrogen or argon). Ensure no
Flammability hydride, which is flammable, sources of ignition are present.
and generates hydrogen gas, [10][11] Have a Class D fire
which is highly flammable.[10] extinguisher readily available.
[9]
Mixtures of sodium hydride Avoid heating concentrated
and DMSO can be explosive, solutions of dimsyl sodium in
o especially with heating.[1][5][6] DMSO.[2] Use dilute solutions
Explosivity . .
The thermal decomposition of when possible and ensure
dimsyl sodium can be highly adequate cooling during
exothermic.[6][7] reactions.[6]
Reacts violently with water,
carbon dioxide, and oxygen.[2] ]
] ] ] ) Handle under an inert
o It is also incompatible with
Reactivity atmosphere.[2] Store away

strong oxidizing agents, acids,
and certain organometallic

compounds.[4][8]

from incompatible materials.[8]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling dimsyl sodium and its

precursors.
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PPE Item

Specifications

Rationale

Eye Protection

Chemical splash goggles and

a face shield.[8]

Protects against splashes of
the corrosive base and

solvent.

Hand Protection

Butyl rubber or other
compatible chemical-resistant
gloves.[5][8] Nitrile gloves are
not recommended for
prolonged contact with DMSO
as they can degrade.[5]

Prevents skin contact with the
corrosive base and the solvent
DMSO, which can facilitate the
absorption of other chemicals
through the skin.[5][12]

Body Protection

A fire-retardant lab coat, fully
buttoned.[9] Consider a

chemical-resistant apron.[8]

Protects against splashes and

potential fire hazards.

Footwear

Closed-toe shoes made of a

non-porous material.

Protects feet from spills.

Respiratory Protection

Work must be conducted in a
certified chemical fume hood.
[8][13] In case of a large spill
or ventilation failure, an
organic vapor chemical
cartridge respirator or a self-
contained breathing apparatus
(SCBA) may be necessary.[8]
[14]

Prevents inhalation of DMSO

vapors and potential aerosols.

Experimental Protocols

4.1. Preparation of Dimsyl Sodium (lllustrative Lab-Scale Protocol)

This protocol is for informational purposes and must be adapted to specific experimental needs

and institutional safety requirements. A thorough risk assessment must be conducted before

proceeding.

Materials:
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e Sodium hydride (NaH), 60% dispersion in mineral olil

e Anhydrous Dimethyl sulfoxide (DMSO)

e Anhydrous solvent for washing (e.g., hexane or petroleum ether)

o Three-neck round-bottom flask equipped with a magnetic stirrer, gas inlet, and a bubbler or
needle outlet.[10]

« Inert gas supply (Nitrogen or Argon)

Procedure:

e Preparation of NaH: In a fume hood, weigh the required amount of NaH dispersion into the
reaction flask. Wash the NaH dispersion with anhydrous hexane or petroleum ether to
remove the mineral oil.[10] This should be done by adding the solvent, stirring briefly,
allowing the NaH to settle, and then carefully removing the solvent via cannula or a syringe.
Repeat this washing step two to three times.[10]

 Inert Atmosphere: Flush the flask with an inert gas (nitrogen or argon) to remove all air and
moisture. Maintain a positive pressure of the inert gas throughout the reaction.[10]

o Addition of DMSO: Slowly add anhydrous DMSO to the washed NaH via a syringe or
dropping funnel.[10] The reaction will generate hydrogen gas, which must be safely vented
through the bubbler.[10]

o Reaction: The reaction mixture may require gentle heating (e.g., to 40-45 °C) to initiate, but
be aware that the reaction is exothermic.[2][10] Vigorous gas evolution will be observed. Do
not heat excessively, as this can lead to explosive decomposition.[6][7] The reaction is
complete when hydrogen evolution ceases. The resulting solution of dimsyl sodium is ready
for use.

4.2. Spill Cleanup Protocol

Small Spill (less than 100 mL within a fume hood):

o Alert personnel in the immediate area.
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Ensure the fume hood is functioning correctly.

Wearing appropriate PPE, neutralize the spill with a weak acid (e.g., sodium bisulfate) or
absorb it with an inert, dry material like sand or vermiculite.[15][16] Do not use combustible
materials like paper towels for the initial absorption of a flammable liquid spill.[15]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
[16][17]

Decontaminate the area with soap and water.[16][17]

Large Spill (greater than 100 mL or outside a fume hood):

Evacuate the laboratory immediately and alert others.

If the spill presents a fire hazard, activate the fire alarm.

Close the laboratory doors and prevent re-entry.

Contact your institution's emergency response team (e.g., Environmental Health & Safety).
[17][18]

Provide them with the details of the spilled material from a safe location.

4.3. Waste Disposal Protocol

Quenching Unused Reagent: Unused dimsyl sodium solution must be quenched before
disposal. This should be done by slowly and carefully adding a proton source, such as
isopropanol or tert-butanol, to the solution under an inert atmosphere and with cooling.

Collection: All waste containing dimsyl sodium or its reaction byproducts must be collected
in a clearly labeled, sealed, and appropriate hazardous waste container.[13][17]

Disposal: Dispose of the hazardous waste through your institution's designated chemical
waste program.[13][17] Do not pour dimsyl sodium waste down the drain.[17]

First Aid Measures
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Exposure Route First Aid Procedure

Immediately remove contaminated clothing.[19]
) Flush the affected area with copious amounts of
Skin Contact .
water for at least 15 minutes.[17][20] Seek

immediate medical attention.

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding the eyelids
Eye Contact open.[17][20] Remove contact lenses if present

and easy to do.[20] Seek immediate medical

attention.

Move the person to fresh air.[13][19] If breathing

is difficult or has stopped, provide artificial

Inhalation o ] ] )
respiration.[19] Seek immediate medical
attention.

Do NOT induce vomiting.[13][21] If the person is

Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[22]

Storage and Handling

o Dimsyl sodium solutions should be used immediately after preparation.[2]

o If storage is necessary, it must be under an inert atmosphere in a tightly sealed container in a
cool, dry, and well-ventilated area, away from incompatible materials.[2][13]

* Be aware that dimsyl sodium solutions have limited thermal stability.[2]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimsyl-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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